1-(5-Methylfuran-3-yl)propan-2-one

• CAS No.: 64663-49-6
• Molecular Formula: C8H10O2
• Molecular Weight: 138.16 g/mol
• IUPAC Name: 1-(5-methylfuran-3-yl)propan-2-one
• InChI: InChI=1S/C8H10O2/c1-6(9)3-8-4-7(2)10-5-8/h4-5H,3H2,1-2H3
• InChI Key: BSFJFEPBFPXLLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CO1)CC(=O)C

Description

1-(5-Methylfuran-3-yl)propan-2-one is a furan-derived ketone characterized by a methyl-substituted furan ring linked to a propan-2-one moiety. The compound’s structure features a furan core with a methyl group at the 5-position and a ketone group at the 3-position (Figure 1).

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 1-(5-Methylfuran-3-yl)propan-2-one with five analogs, focusing on substituent effects, functional groups, and key properties.

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Substituents/Modifications	Key Functional Groups	Notable Properties	Reference
1-(5-Methylfuran-3-yl)propan-2-one	Furan + propan-2-one	5-Methyl on furan	Ketone, Furan	Moderate lipophilicity; electron-donating methyl group stabilizes furan ring.	—
1-(6-Methoxybenzofuran-5-yl)propan-2-one (Compound 1, )	Benzofuran + propan-2-one	6-Methoxy, 2-(4-methoxyphenyl), 3-methyl	Ketone, Benzofuran, Methoxy	Isolated via chromatography; polar due to methoxy groups. Enhanced conjugation via benzofuran core.
1-(Benzothiazol-2'-ylthio)propan-2-one (Compound 5, )	Benzothiazole + propan-2-one	Thioether linkage to benzothiazole	Ketone, Benzothiazole, Thioether	High-yield synthesis (85–90%); sulfur atom enhances electron-withdrawing effects.
3-(5-Methyl-2-furyl)-1-(p-tolyl)-2-propen-1-one ()	Furan + α,β-unsaturated ketone	p-Tolyl, 5-Methyl furan	α,β-unsaturated ketone	Extended conjugation increases electrophilicity; crystallographic data confirms planar geometry.
3-(5-Nitro-2-furyl)-1-phenylprop-2-yn-1-one ()	Furan + propyn-1-one	Phenyl, 5-Nitro furan	Alkyne, Nitro group	Strong electron-withdrawing nitro group enhances reactivity; potential for click chemistry.
1-(5-Chlorothiophen-2-yl)-3-phenylprop-2-en-1-one ()	Thiophene + α,β-unsaturated ketone	5-Chloro, phenyl substituent	α,β-unsaturated ketone, Chloro	Chlorine atom increases polarity; thiophene enhances aromatic stability.

Key Findings:

Core Structure Influence: The furan ring in 1-(5-Methylfuran-3-yl)propan-2-one provides less aromatic stability compared to benzofuran () or thiophene (). However, its smaller size may enhance reactivity in nucleophilic additions.

Substituent Effects :

• Methyl groups (target compound, ) enhance lipophilicity and stabilize the furan ring via electron donation.
• Nitro groups () drastically alter electronic properties, making the ketone more electrophilic and reactive toward nucleophiles.
• Methoxy and hydroxy groups () increase polarity, affecting solubility and chromatographic behavior.

Functional Group Modifications :

• α,β-unsaturated ketones () enable conjugation, facilitating reactions like Michael additions.
• Alkyne moieties () offer sites for click chemistry, a feature absent in the target compound.

Synthetic and Isolation Methods :

• The target compound’s synthesis likely parallels ’s high-yield routes (e.g., nucleophilic substitution with α-chloroacetone).
• Chromatographic isolation methods for arylbenzofuran lignans () suggest similar strategies could apply to the target compound.